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Compound of Interest

Compound Name: Rose oxide

Cat. No.: B1217891 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Rose oxide, including detailed operational procedures and disposal

plans to build a foundation of trust and safety in your laboratory practices.

Chemical Identifier: Rose Oxide CAS Number: 16409-43-1

Hazard Identification and Personal Protective
Equipment
Rose oxide is a combustible liquid that can cause skin and serious eye irritation.[1][2][3][4] It

may also be harmful if swallowed and is suspected of damaging fertility or the unborn child.[2]

[3][4] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Item Specification

Eye/Face Protection Safety glasses or goggles

Safety glasses with side-

shields conforming to EN166,

or chemical goggles.[5][6]

Hand Protection Chemical-resistant gloves

Neoprene or other resistant

and impermeable gloves.[1]

Inspect gloves before use and

dispose of contaminated

gloves properly.[5]

Body Protection Protective clothing
Lab coat or an impervious

apron is recommended.[1][2]

Respiratory Protection Respirator

An approved air-purifying

respirator with an organic

vapor cartridge should be used

if ventilation is inadequate or

exposure limits are exceeded.

[7][8]

Operational Plan for Handling Rose Oxide
A systematic approach to handling Rose oxide, from receipt to disposal, minimizes the risk of

exposure and accidents.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[3][5][9][10]

Keep containers tightly closed when not in use.[5][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][6]
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2. Handling and Use:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Ground all equipment used when handling the product to prevent static discharge.[3][7]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling.[1][5]

3. Spill Management:

In case of a spill, immediately evacuate unnecessary personnel from the area.[6]

Remove all sources of ignition.[5]

For small spills, absorb with an inert material such as sand, earth, or vermiculite and place in

a suitable, labeled container for disposal.[5][9]

For large spills, dike the material to prevent spreading and contact the appropriate

emergency response team.[2][4]

Ensure adequate ventilation during cleanup.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[4] Seek medical

attention if irritation persists.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water.[1][5]

Get medical advice if skin irritation occurs.[3][6]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[5]

Disposal Plan
Proper disposal of Rose oxide and its containers is essential to prevent environmental

contamination.

All waste must be handled in accordance with local, state, and federal regulations.[9]

Dispose of unused or contaminated Rose oxide as hazardous waste through a licensed

disposal company.[5][9]

Do not allow the chemical to enter drains or waterways.[5][6]

Empty containers may retain product residue and should be handled as hazardous waste.[3]

They should be taken to an approved waste handling site for recycling or disposal.[3]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Rose oxide in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217891?utm_src=pdf-custom-synthesis
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=18929
https://www.vigon.com/product/rose-oxide-laevo/?doc=MSDS/502534_vigon_sds_us_english.pdf&namee=RoseOxideLaevoSDS
https://shop.perfumersapprentice.com/Images/RoseOxideRacemicSDS.pdf
https://www.johndwalsh.com/wp-content/uploads/2016/09/ROSE-OXIDE-SDS.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/16409-43-1-359.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/R1200_RoseOxide7030.pdf
https://shop.perfumersapprentice.com/msds/10759.pdf
https://www.chemicalbull.com/images/product/MSDS-1764224856.pdf
https://datasheets.scbt.com/sc-253436.pdf
https://cdn.scimplify.com/products/certificates/66767bc845a1e48ffd842346/MSDS.pdf
https://www.benchchem.com/product/b1217891#personal-protective-equipment-for-handling-rose-oxide
https://www.benchchem.com/product/b1217891#personal-protective-equipment-for-handling-rose-oxide
https://www.benchchem.com/product/b1217891#personal-protective-equipment-for-handling-rose-oxide
https://www.benchchem.com/product/b1217891#personal-protective-equipment-for-handling-rose-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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